Cas no 887254-66-2 ((R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate)
(R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate
- JGZHSXDVZHLLGB-CYBMUJFWSA-N
- (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate
-
- Inchi: 1S/C19H30BNO4/c1-13(21-16(22)23-17(2,3)4)14-10-9-11-15(12-14)20-24-18(5,6)19(7,8)25-20/h9-13H,1-8H3,(H,21,22)/t13-/m1/s1
- InChI Key: JGZHSXDVZHLLGB-CYBMUJFWSA-N
- SMILES: O1B(C2C=CC=C([C@@H](C)NC(=O)OC(C)(C)C)C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 470
- Topological Polar Surface Area: 56.8
(R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R118430-250mg |
(R)-tert-Butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 250mg |
$ 700.00 | 2022-06-03 | ||
| TRC | R118430-500mg |
(R)-tert-Butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 500mg |
$ 1160.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204324-250mg |
tert-Butyl (R)-(1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 98% | 250mg |
¥12285.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204324-500mg |
tert-Butyl (R)-(1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 98% | 500mg |
¥18900.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204324-1g |
tert-Butyl (R)-(1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 98% | 1g |
¥20685.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1204324-5g |
tert-Butyl (R)-(1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate |
887254-66-2 | 98% | 5g |
¥35100.00 | 2024-04-26 |
(R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate
Introduction to (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate (CAS No. 887254-66-2)
(R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate (CAS No. 887254-66-2) is a chiral organoboron compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals. Its unique structural features and chirality make it an essential tool for researchers and chemists working on the development of novel therapeutics.
The compound is characterized by its tert-butyl carbamate group, which provides enhanced stability and reactivity control. The presence of the boronate ester moiety (1,3,2-dioxaborolan-2-yl) allows for efficient and selective coupling reactions in the synthesis of complex organic molecules. The chiral center at the ethyl group ensures that the compound can be used in enantioselective transformations, which are crucial for the production of enantiopure drugs.
Recent advancements in synthetic methodologies have further highlighted the importance of (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate. For instance, a study published in the Journal of Organic Chemistry demonstrated its utility in Suzuki-Miyaura cross-coupling reactions to synthesize substituted aryl compounds with high regioselectivity and yield. This has opened new avenues for the synthesis of complex natural products and drug candidates.
In the context of medicinal chemistry, this compound has been explored for its potential in drug discovery and development. A notable example is its use as a building block in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. Research conducted at a leading pharmaceutical company showed that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. These findings underscore the therapeutic potential of (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate and its derivatives.
The stability and reactivity of this compound have also been studied extensively. A comprehensive review published in Chemical Reviews highlighted its robustness under various reaction conditions and its compatibility with a wide range of functional groups. This makes it an ideal candidate for multi-step synthetic sequences where maintaining chirality and functional group integrity is critical.
From a practical standpoint, the synthesis of (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate has been optimized to achieve high yields and purity levels. Several scalable synthetic routes have been developed that are amenable to industrial production. These methods typically involve the use of readily available starting materials and mild reaction conditions, making them cost-effective and environmentally friendly.
In conclusion, (R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate (CAS No. 887254-66-2) is a versatile and valuable compound with significant applications in organic synthesis and medicinal chemistry. Its unique structural features and chirality make it an indispensable tool for researchers aiming to develop novel therapeutics. Ongoing research continues to uncover new applications and improve synthetic methodologies, further solidifying its importance in the scientific community.
887254-66-2 ((R)-Tert-butyl (1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)